Cas no 2229018-15-7 (2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229018-15-7
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 6338243
• PubChem ID: 165691044
• Update Time: 2025-08-05

2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride
• EN300-1987226
• 2229018-15-7

• Inchi： 1S/C10H11FN2O2S/c1-13-7-12-9-6-8(2-3-10(9)13)4-5-16(11,14)15/h2-3,6-7H,4-5H2,1H3
• InChI Key： KUYMZOVIPVLGHU-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2=C(C=1)N=CN2C)(=O)(=O)F

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2229018-15-7)

2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2229018-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations, particularly in the development of biologically active molecules.

The molecular structure of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride incorporates a benzodiazole moiety, which is a well-documented pharmacophore in drug discovery. Benzodiazole derivatives are known for their broad spectrum of biological activities, including anxiolytic, sedative, and anticonvulsant properties. The presence of the sulfonyl fluoride group enhances the compound's potential as a synthetic intermediate, facilitating further functionalization through nucleophilic substitution reactions.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic applications. The combination of the benzodiazole ring system with a sulfonyl fluoride substituent makes 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride an intriguing candidate for further exploration. Studies have demonstrated that sulfonyl fluorides can serve as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The sulfonyl fluoride group is known to exhibit strong binding interactions with various enzymes, often serving as a warhead in structure-based drug design. For instance, recent advancements in the field have highlighted the use of sulfonyl fluorides in developing inhibitors for bacterial enzymes and viral proteases. The benzodiazole moiety further contributes to the compound's biological profile by providing a rigid scaffold that can be fine-tuned to optimize binding affinity and selectivity.

The synthesis of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group typically involves halogenation followed by sulfonylation, with careful consideration given to regioselectivity and yield optimization. Modern synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and flow chemistry techniques to enhance scalability and purity.

From a medicinal chemistry perspective, the benzodiazole derivative offers a unique opportunity to explore structure-function relationships. Computational studies have been instrumental in predicting the binding modes of this compound with target proteins, allowing researchers to design analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have been employed to identify potential drug candidates derived from this scaffold, accelerating the discovery process.

The pharmacological evaluation of 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1-sulfonyl fluoride has revealed promising results in preclinical models. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets while maintaining low toxicity profiles. These findings are particularly encouraging given the growing demand for selective inhibitors in therapeutic applications. Further investigations are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

In conclusion,2-(1-methyl-1H-1,3-benzodiazol-5-ylythane)-sulfonyl fluoride (CAS No. 2229018–15–7) represents a valuable asset in pharmaceutical research due to its structural features and biological potential. The integration of advanced synthetic techniques with computational modeling has opened new avenues for exploring its therapeutic applications. As research continues to evolve,this compound is poised to play a significant role in the development of next-generation therapeutics targeting diverse disease mechanisms.